Cas no 1805255-61-1 (3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol)
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol
-
- Inchi: 1S/C8H9F2NO2/c1-4-2-11-5(3-12)6(7(4)13)8(9)10/h2,8,12H,3H2,1H3,(H,11,13)
- InChI Key: VVEVXXNHLUCBEQ-UHFFFAOYSA-N
- SMILES: FC(C1C(C(C)=CNC=1CO)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 295
- XLogP3: 0.3
- Topological Polar Surface Area: 49.3
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029028116-250mg |
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol |
1805255-61-1 | 95% | 250mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A029028116-500mg |
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol |
1805255-61-1 | 95% | 500mg |
$1,786.10 | 2022-04-01 | |
| Alichem | A029028116-1g |
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol |
1805255-61-1 | 95% | 1g |
$3,010.80 | 2022-04-01 |
3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol
Recent Advances in the Study of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1)
The compound 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the unique structural features of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol, which contribute to its ability to interact with specific biological targets. The presence of the difluoromethyl group and the hydroxyl moiety at the 4-position has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.
One of the key findings from recent research is the compound's potential as an inhibitor of specific metabolic pathways involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, such as kinases and transcription factors, which play critical roles in disease progression. These findings suggest that 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol could serve as a lead compound for the development of novel therapeutics targeting conditions such as cancer, autoimmune disorders, and infectious diseases.
In addition to its biological activity, recent advancements in the synthetic chemistry of this compound have been reported. Researchers have developed more efficient and scalable synthetic routes, enabling the production of high-purity batches for further preclinical and clinical studies. These synthetic improvements have also facilitated the exploration of structural analogs, which could potentially enhance the compound's therapeutic index and reduce off-target effects.
Despite these promising developments, challenges remain in the translation of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol from the laboratory to clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and realize the full potential of this compound.
In conclusion, the latest research on 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1) underscores its significance as a versatile and promising molecule in the field of medicinal chemistry. Continued investigation into its biological mechanisms, synthetic optimization, and therapeutic applications will be crucial for advancing its development and eventual clinical use. This brief serves as a valuable resource for researchers and professionals seeking to stay informed about the latest advancements in this area.
1805255-61-1 (3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)